Cas no 1804864-43-4 (2-Bromomethyl-6-methoxy-4-phenylpyridine)

• Product Name: 2-Bromomethyl-6-methoxy-4-phenylpyridine
• CAS No: 1804864-43-4
• MF: C₁₃H₁₂BrNO
• MW: 278.14448261261
• CID: 4901476
• Update Time: 2025-06-09

2-Bromomethyl-6-methoxy-4-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-6-methoxy-4-phenylpyridine

• Inchi： 1S/C13H12BrNO/c1-16-13-8-11(7-12(9-14)15-13)10-5-3-2-4-6-10/h2-8H,9H2,1H3
• InChI Key： YHYCMCJWEXSPFS-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(N=1)OC)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 3.4
• Topological Polar Surface Area: 22.1

Additional information on 2-Bromomethyl-6-methoxy-4-phenylpyridine

Introduction to 2-Bromomethyl-6-methoxy-4-phenylpyridine (CAS No. 1804864-43-4)

2-Bromomethyl-6-methoxy-4-phenylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1804864-43-4, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into the benzene-like ring structure. The presence of both bromomethyl and methoxy functional groups on the pyridine ring makes it a versatile building block for synthesizing more complex molecules, particularly in medicinal chemistry.

The bromomethyl substituent at the 2-position of the pyridine ring provides a reactive site for nucleophilic substitution reactions, enabling the introduction of various functional groups such as amines, alcohols, and thiols. This reactivity is highly valuable in drug discovery, where it allows for the rapid construction of libraries of substituted pyridines. The methoxy group at the 6-position serves as an electron-donating moiety, influencing the electronic properties of the ring and potentially modulating its interactions with biological targets. Additionally, the phenyl group at the 4-position enhances lipophilicity and can contribute to binding affinity in protein targets.

In recent years, 2-bromomethyl-6-methoxy-4-phenylpyridine has garnered attention in academic and industrial research due to its utility in developing novel therapeutic agents. Pyridine derivatives are widely recognized for their pharmacological activity, with many approved drugs featuring a pyridine core. For instance, compounds like gout treatments (e.g., lesinurad) and antiviral agents (e.g., darunavir) incorporate pyridine structures into their molecular frameworks. The specific substitution pattern of 2-bromomethyl-6-methoxy-4-phenylpyridine positions it as a key intermediate for exploring new chemical entities (NCEs) targeting various diseases.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. By modifying the core pyridine scaffold with functional groups like bromomethyl and methoxy, researchers can fine-tune binding interactions with kinase active sites. For example, recent studies have demonstrated that incorporating such pyridine derivatives into small-molecule inhibitors can improve selectivity and potency against specific kinases. The bromomethyl group allows for further derivatization via Suzuki-Miyaura cross-coupling reactions, enabling the introduction of aryl or heteroaryl groups that can enhance binding to target proteins.

Another area where 2-bromomethyl-6-methoxy-4-phenylpyridine has shown promise is in the development of central nervous system (CNS) drugs. Pyridine derivatives are known to cross the blood-brain barrier (BBB) efficiently, making them suitable candidates for treating neurological disorders. The methoxy group at position 6 can influence metabolic stability, while the phenyl group at position 4 can modulate lipophilicity—a critical factor for BBB penetration. Researchers have leveraged this compound to develop novel antipsychotics and antidepressants by further functionalizing its structure through techniques such as halogen exchange or alkylation reactions.

The agrochemical sector also benefits from intermediates like 2-bromomethyl-6-methoxy-4-phenylpyridine, where they serve as precursors to herbicides and pesticides. Pyridine-based compounds exhibit broad-spectrum activity against pests and weeds by interfering with essential biological processes. The reactivity provided by the bromomethyl group allows for easy conjugation with other bioactive moieties, enabling chemists to design molecules with tailored properties such as improved efficacy or environmental safety profiles.

Advances in synthetic methodologies have further enhanced the utility of 2-bromomethyl-6-methoxy-4-phenylpyridine. Techniques such as flow chemistry have enabled scalable production of this intermediate under controlled conditions, reducing reaction times and improving yields. Additionally, green chemistry principles have been applied to minimize waste and hazardous byproducts during synthesis, aligning with global efforts to promote sustainable chemical manufacturing.

The future directions for research involving 2-bromomethyl-6-methoxy-4-phenylpyridine are multifaceted. One emerging trend is its use in fragment-based drug design (FBDD), where small molecular fragments are screened for initial binding interactions with target proteins before being expanded into full-length candidates. The structural features of this compound make it an ideal fragment for exploring new binding pockets or allosteric sites on proteins associated with disease pathways.

Furthermore, computational chemistry plays an increasingly vital role in optimizing derivatives of 2-bromomethyl-6-methoxy-4-phenylpyridine. Molecular modeling techniques allow researchers to predict how different substituents will affect binding affinity and selectivity before conducting expensive wet-lab experiments. This approach accelerates drug discovery pipelines by prioritizing promising candidates based on computational scores derived from quantum mechanical calculations or molecular dynamics simulations.

In conclusion,2-bromomethyl-6-methoxy-4-phenylpyridine (CAS No. 1804864-43-4) is a versatile intermediate with broad applications across pharmaceuticals, agrochemicals, and material sciences. Its unique structural features—combining reactivity from functional groups like bromomethyl and methoxy with lipophilicity from phenyl substitution—make it indispensable for constructing complex molecules targeting diverse biological processes. As research continues to uncover new synthetic strategies and applications,this compound will undoubtedly remain at forefront innovation within chemical biology field.